Cas no 1094401-28-1 (2-(1-Benzyl-piperidin-3-ylamino)-ethanol)

• Product Name: 2-(1-Benzyl-piperidin-3-ylamino)-ethanol
• CAS No: 1094401-28-1
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 2111943
• PubChem ID: 43145158
• Update Time: 2025-06-07

2-(1-Benzyl-piperidin-3-ylamino)-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzylpiperidin-3-ylamino)ethanol
• 2-(1-Benzyl-piperidin-3-ylamino)-ethanol
• 2-((1-Benzylpiperidin-3-yl)amino)ethanol
• (S)-2-((1-Benzylpiperidin-3-yl)amino)ethanol
• (R)-2-((1-Benzylpiperidin-3-yl)amino)ethanol
• AM90608
• 2-(1-Benzyl-piperidin-3-ylamino)ethanol
• 1094401-28-1
• 2-((1-Benzylpiperidin-3-yl)amino)ethan-1-ol
• 2-[(1-benzylpiperidin-3-yl)amino]ethanol
• SB49111
• Z381432456
• DA-28840
• AKOS005874961
• MFCD11183099
• G64423
• SCHEMBL3708632
• CS-0269990

• MDL： MFCD11183099
• Inchi： 1S/C14H22N2O/c17-10-8-15-14-7-4-9-16(12-14)11-13-5-2-1-3-6-13/h1-3,5-6,14-15,17H,4,7-12H2
• InChI Key： LFAKEOCEKASBCZ-UHFFFAOYSA-N
• SMILES： OCCNC1CN(CC2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 234.173213330g/mol
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 1.2

Additional information on 2-(1-Benzyl-piperidin-3-ylamino)-ethanol

Introduction to 2-(1-Benzyl-piperidin-3-ylamino)-ethanol (CAS No. 1094401-28-1)

2-(1-Benzyl-piperidin-3-ylamino)-ethanol, identified by the Chemical Abstracts Service Number (CAS No.) 1094401-28-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperidine derivative class, which has garnered considerable attention due to its versatile applications in drug development. The structural motif of 1-benzyl-piperidin-3-yl provides a unique pharmacophore that enhances its potential as a building block for various therapeutic agents.

The synthesis and application of 2-(1-Benzyl-piperidin-3-ylamino)-ethanol have been explored in several cutting-edge research studies, particularly in the design of novel bioactive molecules. Piperidine derivatives are well-known for their role in modulating biological pathways, making them invaluable in the development of small-molecule drugs. The presence of both benzyl and amino functional groups in this compound allows for further chemical modifications, enabling the creation of diverse derivatives with tailored pharmacological properties.

In recent years, there has been a surge in research focusing on the development of next-generation therapeutics targeting complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. 2-(1-Benzyl-piperidin-3-ylamino)-ethanol has emerged as a key intermediate in several synthetic pathways leading to promising drug candidates. Its structural features make it an excellent candidate for further derivatization, allowing researchers to fine-tune its pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of 2-(1-Benzyl-piperidin-3-ylamino)-ethanol is its potential as a scaffold for kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By incorporating this compound into drug design, researchers aim to develop highly specific kinase inhibitors that can modulate these pathways effectively. Preliminary studies have shown that derivatives of 2-(1-Benzyl-piperidin-3-ylamino)-ethanol exhibit inhibitory activity against certain kinases, suggesting its therapeutic potential.

The benzyl group in 2-(1-Benzyl-piperidin-3-ylamino)-ethanol not only contributes to its structural stability but also enhances its solubility and bioavailability, which are critical factors for drug efficacy. Additionally, the amino group provides a site for further functionalization, allowing for the introduction of additional pharmacophores or linker groups that can improve binding affinity and selectivity. These features make it an attractive candidate for structure-based drug design.

Recent advancements in computational chemistry and molecular modeling have further facilitated the exploration of 2-(1-Benzyl-piperidin-3-ylamino)-ethanol as a drug candidate. These techniques enable researchers to predict the binding interactions between this compound and target proteins with high accuracy. Such insights are invaluable for optimizing drug candidates before they enter preclinical testing, thereby reducing the time and cost associated with drug development.

The pharmaceutical industry has shown increasing interest in piperidine derivatives due to their broad spectrum of biological activities. 2-(1-Benzyl-piperidin-3-ylamino)-ethanol is no exception and has been investigated in several preclinical studies. These studies have highlighted its potential as a lead compound for further optimization into novel therapeutics. The compound's ability to interact with multiple biological targets makes it a promising candidate for multitarget drug discovery efforts.

In conclusion, 2-(1-Benzyl-piperidin-3-ylamino)-ethanol (CAS No. 1094401-28-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile applications make it an invaluable tool for drug development. As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-(1-Benzyl-piperidin-3-ylamino)-ethanol are poised to play a crucial role in the next wave of innovative treatments.